Cas no 1807180-95-5 (Ethyl 3-cyano-2-difluoromethoxy-5-(difluoromethyl)phenylacetate)

• Product Name: Ethyl 3-cyano-2-difluoromethoxy-5-(difluoromethyl)phenylacetate
• CAS No: 1807180-95-5
• MF: C₁₃H₁₁F₄NO₃
• MW: 305.224957704544
• CID: 4944755
• Update Time: 2025-05-26

Ethyl 3-cyano-2-difluoromethoxy-5-(difluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-difluoromethoxy-5-(difluoromethyl)phenylacetate

• Inchi： 1S/C13H11F4NO3/c1-2-20-10(19)5-7-3-8(12(14)15)4-9(6-18)11(7)21-13(16)17/h3-4,12-13H,2,5H2,1H3
• InChI Key： HXXWHUNHFUAJKP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C(=C(C=1)CC(=O)OCC)OC(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 396
• XLogP3: 3.3
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-cyano-2-difluoromethoxy-5-(difluoromethyl)phenylacetate

Comprehensive Overview of Ethyl 3-cyano-2-difluoromethoxy-5-(difluoromethyl)phenylacetate (CAS No. 1807180-95-5)

Ethyl 3-cyano-2-difluoromethoxy-5-(difluoromethyl)phenylacetate (CAS No. 1807180-95-5) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This ester derivative, characterized by its unique difluoromethoxy and difluoromethyl substituents, exhibits remarkable potential in the development of novel bioactive molecules. Its molecular structure, featuring a cyano group and an ethyl acetate moiety, makes it a versatile intermediate for synthesizing compounds with enhanced metabolic stability and bioavailability.

In recent years, the demand for fluorinated compounds like Ethyl 3-cyano-2-difluoromethoxy-5-(difluoromethyl)phenylacetate has surged due to their applications in drug discovery and crop protection. Fluorination is a key strategy in modern medicinal chemistry, as it often improves the lipophilicity, membrane permeability, and resistance to enzymatic degradation of molecules. Researchers are particularly interested in how the difluoromethoxy group in this compound can mimic the steric and electronic properties of traditional methoxy groups while offering superior metabolic stability.

The synthesis of Ethyl 3-cyano-2-difluoromethoxy-5-(difluoromethyl)phenylacetate involves multi-step organic reactions, including nucleophilic substitution and esterification. Its CAS No. 1807180-95-5 serves as a unique identifier in chemical databases, facilitating precise tracking in regulatory and research contexts. The compound's purity and stability are critical factors for its application in high-value industries, and advanced analytical techniques such as HPLC and NMR are employed to ensure quality control.

One of the most frequently searched questions related to this compound is: "What are the applications of Ethyl 3-cyano-2-difluoromethoxy-5-(difluoromethyl)phenylacetate in drug development?" Studies suggest that this compound serves as a precursor for designing kinase inhibitors and antimicrobial agents. Its cyano and difluoromethyl groups are particularly valuable in modulating the binding affinity of small molecules to target proteins, a hot topic in precision medicine.

Another trending topic is the role of fluorinated phenylacetates in sustainable agriculture. With increasing global focus on reducing pesticide resistance, compounds like Ethyl 3-cyano-2-difluoromethoxy-5-(difluoromethyl)phenylacetate are being explored for their potential to enhance the efficacy of agrochemicals while minimizing environmental impact. Researchers are investigating whether the difluoromethoxy group can improve the rainfastness and systemic activity of foliar-applied pesticides.

From a commercial perspective, the supply chain for CAS No. 1807180-95-5 is closely monitored due to its niche applications. Manufacturers emphasize scalable synthesis routes to meet the growing demand from pharmaceutical and agrochemical sectors. Regulatory compliance, particularly concerning fluorinated compounds, is a critical consideration, and suppliers must provide detailed technical dossiers to ensure adherence to international safety standards.

In conclusion, Ethyl 3-cyano-2-difluoromethoxy-5-(difluoromethyl)phenylacetate represents a compelling case study in the intersection of synthetic chemistry and applied sciences. Its structural features align with contemporary research priorities, including the development of fluorine-containing drugs and eco-friendly agrochemicals. As scientific understanding of fluorination effects deepens, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in healthcare and food security.